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Compound of Interest

Compound Name: Ethyl 6-bromohexanoate

Cat. No.: B105882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 6-bromohexanoate, a key

bifunctional molecule utilized in organic synthesis, particularly in the fields of pharmaceutical

and materials science. This document outlines its physicochemical properties, detailed

experimental protocols for its synthesis and purification, and its spectral characteristics.

Core Physicochemical and Spectroscopic Data
Ethyl 6-bromohexanoate is a colorless to pale yellow liquid.[1] Key quantitative data for this

compound are summarized in the tables below, providing a ready reference for laboratory

applications.

Physicochemical Properties
Property Value Reference

CAS Number 25542-62-5 [2][3]

Molecular Formula C₈H₁₅BrO₂ [2]

Molecular Weight 223.11 g/mol [2][3]

Boiling Point 128-130 °C at 16 mmHg [3]

Density 1.254 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.458 [3]
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Spectroscopic Data
¹H NMR (Proton NMR) Data

Chemical Shift
(ppm)

Multiplicity Integration Assignment

4.13 Quartet 2H -OCH₂CH₃

3.41 Triplet 2H -CH₂Br

2.32 Triplet 2H -C(O)CH₂-

1.88 Multiplet 2H -CH₂CH₂Br

1.66 Multiplet 2H -C(O)CH₂CH₂-

1.49 Multiplet 2H -CH₂CH₂CH₂Br

1.26 Triplet 3H -OCH₂CH₃

¹³C NMR (Carbon NMR) Data

Chemical Shift (ppm) Assignment

173.2 C=O

60.3 -OCH₂CH₃

34.1 -C(O)CH₂-

33.6 -CH₂Br

32.3 -CH₂CH₂Br

27.8 -C(O)CH₂CH₂-

24.2 -CH₂CH₂CH₂Br

14.2 -OCH₂CH₃

Mass Spectrometry (MS) Data
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m/z Interpretation

222/224 [M]+, [M+2]+ (presence of Bromine)

177/179 [M - OCH₂CH₃]+

149 [M - Br]+

88
[CH₂=C(OH)OCH₂CH₃]+ (McLafferty

rearrangement)

69 [C₅H₉]+

Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Interpretation

2938 C-H stretch (alkane)

1735 C=O stretch (ester)

1178 C-O stretch (ester)

647 C-Br stretch

Experimental Protocols
The following protocols provide detailed methodologies for the synthesis and purification of

ethyl 6-bromohexanoate, adapted from established procedures.

Synthesis of Ethyl 6-bromohexanoate from ε-
Caprolactone
This procedure is adapted from a patented method and involves the acid-catalyzed ring-

opening of ε-caprolactone followed by esterification.[4]

Materials:

ε-Caprolactone
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48% Hydrobromic acid

96% Sulfuric acid

Ethanol

p-Toluenesulfonic acid

Carbon tetrachloride

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a well-ventilated fume hood, carefully add ε-caprolactone to a mixture of 48% hydrobromic

acid and 96% sulfuric acid. The reaction is exothermic and should be cooled in an ice bath.

After the initial reaction subsides, allow the mixture to stir at room temperature for 2-3 hours.

Extract the product into carbon tetrachloride.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Concentrate the organic phase under reduced pressure to obtain crude 6-bromohexanoic

acid.

To the crude 6-bromohexanoic acid, add ethanol and a catalytic amount of p-toluenesulfonic

acid.

Heat the mixture to reflux and remove the water formed during the reaction using a Dean-

Stark apparatus.
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Monitor the reaction by TLC until the starting material is consumed.

Cool the reaction mixture and dilute with diethyl ether.

Wash the organic layer with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield crude ethyl 6-bromohexanoate.

Purification by Vacuum Distillation
Materials:

Crude ethyl 6-bromohexanoate

Vacuum distillation apparatus

Heating mantle

Vacuum pump

Procedure:

Assemble a vacuum distillation apparatus, ensuring all glassware is dry.

Place the crude ethyl 6-bromohexanoate in the distillation flask.

Slowly reduce the pressure using a vacuum pump.

Gently heat the distillation flask using a heating mantle.

Collect the fraction that distills at 128-130 °C under a pressure of 16 mmHg.[3]

The purified product should be a colorless to pale yellow liquid.[1]

Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key experimental and logical

workflows related to ethyl 6-bromohexanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b105882?utm_src=pdf-body
https://www.benchchem.com/product/b105882?utm_src=pdf-body
https://www.benchchem.com/product/b105882?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/324728
https://www.chemicalbook.com/SpectrumEN_25542-62-5_13CNMR.htm
https://www.benchchem.com/product/b105882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Purification

Start
Ring Opening of
ε-Caprolactone

HBr, H₂SO₄
Fischer Esterification

Ethanol, p-TsOH
Aqueous Workup Crude Ethyl

6-bromohexanoate Vacuum Distillation Pure Ethyl
6-bromohexanoate

Click to download full resolution via product page

Caption: Synthetic and purification workflow for Ethyl 6-bromohexanoate.
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Caption: Logical relationships of Ethyl 6-bromohexanoate's reactivity and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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